Cas no 45214-22-0 (H-GLY-LYS-GLY-OH)

• Product Name: H-GLY-LYS-GLY-OH
• CAS No: 45214-22-0
• MF: C₁₀H₂₀N₄O₄
• MW: 260.290202140808
• MDL: MFCD00237949
• CID: 2098248
• Update Time: 2025-05-20

H-GLY-LYS-GLY-OH Chemical and Physical Properties

Names and Identifiers

• H-Gly-Lys-Gly-OH
• 2-[[(2S)-6-amino-2-[(2-aminoacetyl)amino]hexanoyl]amino]acetic acid
• Gly-Lys-Gly
• Glycine, glycyl-L-lysyl-
• glycyllysylglycine
• Glycyl-lysyl-glycine
• Gly-L-Lys-Gly-OH
• glycyl-l-lysyl-glycine
• PDUHNKAFQXQNLH-ZETCQYMHSA-N
• H-GLY-LYS-GLY-OH

• MDL： MFCD00237949
• Inchi： 1S/C10H20N4O4/c11-4-2-1-3-7(14-8(15)5-12)10(18)13-6-9(16)17/h7H,1-6,11-12H2,(H,13,18)(H,14,15)(H,16,17)/t7-/m0/s1
• InChI Key： PDUHNKAFQXQNLH-ZETCQYMHSA-N
• SMILES： O=C([C@H](CCCCN)NC(CN)=O)NCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 296
• Topological Polar Surface Area: 148

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on H-GLY-LYS-GLY-OH

Professional Introduction to Compound with CAS No. 45214-22-0 and Product Name: H-GLY-LYS-GLY-OH

The compound with the CAS number 45214-22-0 and the product name H-GLY-LYS-GLY-OH represents a significant advancement in the field of biochemical research and pharmaceutical development. This tripeptide, composed of glycine, lysine, and glycine residues, has garnered considerable attention due to its unique structural and functional properties. The sequence H-GLY-LYS-GLY-OH is not merely a combination of amino acids but a meticulously designed molecule that exhibits potential applications in various biomedical contexts.

In recent years, the study of short-chain peptides has seen remarkable progress, particularly in understanding their role in cellular signaling, tissue engineering, and drug delivery systems. The peptide H-GLY-LYS-GLY-OH is no exception. Its linear configuration and specific amino acid arrangement contribute to its versatility, making it a valuable tool in both academic research and industrial applications. The presence of lysine at the second position is particularly noteworthy, as lysine residues are known for their ability to facilitate interactions with other biomolecules, including proteins and nucleic acids.

One of the most compelling aspects of H-GLY-LYS-GLY-OH is its potential in modulating biological pathways. Research has demonstrated that this peptide can influence various cellular processes, including inflammation response and wound healing. For instance, studies have shown that H-GLY-LYS-GLY-OH can interact with specific receptors on cell surfaces, triggering cascades of intracellular events that promote tissue regeneration. This mechanism makes it a promising candidate for therapeutic applications, particularly in treating chronic wounds and promoting skin repair.

The structural integrity of H-GLY-LYS-GLY-OH also contributes to its stability in biological environments. The alternating pattern of glycine residues provides a flexible backbone that allows the peptide to adopt multiple conformations, enhancing its solubility and bioavailability. This characteristic is particularly important for drug development, as it ensures that the peptide can be effectively delivered to target tissues without degradation.

Moreover, the role of H-GLY-LYS-GLY-OH in drug delivery systems has been extensively explored. Its ability to form stable complexes with other molecules has opened new avenues for targeted therapy. For example, researchers have investigated its potential use as a carrier for small-molecule drugs, leveraging its capacity to protect payloads from enzymatic degradation while facilitating controlled release at the site of action. This approach has shown promise in preclinical studies for delivering anti-cancer agents and anti-inflammatory drugs.

The biochemical properties of H-GLY-LYS-GLY-OH have also been studied in the context of protein binding and interaction. The lysine residue at position two serves as a key interaction point, enabling the peptide to bind to various proteins involved in cellular signaling. This binding capability has been exploited in developing biomimetic peptides that mimic natural signaling molecules. Such peptides can be used to study disease mechanisms or as tools for therapeutic intervention.

In conclusion, the compound with CAS number 45214-22-0 and the product name H-GLY-LYS-GLY-OH represents a multifaceted molecule with significant potential in biomedical research and pharmaceutical applications. Its unique structural features, combined with its ability to modulate biological pathways and interact with other biomolecules, make it a valuable asset in developing new therapies and diagnostic tools. As research continues to uncover new applications for this peptide, its importance in advancing medical science is likely to grow even further.